2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(2-ethoxyphenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4O2S/c1-3-18-13(16-17-14(18)21-9-12(15)19)10-7-5-6-8-11(10)20-4-2/h5-8H,3-4,9H2,1-2H3,(H2,15,19)
• InChI Key: OOKHLMVXDHRVCU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)N)C2=CC=CC=C2OCC
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as ETTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETTA is a member of the triazole family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer progression and neurodegeneration. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression. Inhibition of HDACs has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may explain this compound's anti-cancer activity. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters, such as dopamine and acetylcholine, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects that contribute to its potential therapeutic applications. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which may be due to its inhibition of HDACs. Additionally, this compound has been shown to inhibit the proliferation and migration of cancer cells, suggesting that it may have anti-metastatic effects. In animal models of neurodegenerative diseases, this compound has been shown to have neuroprotective effects, which may be due to its modulation of neurotransmitter activity.

Advantages and Limitations for Lab Experiments

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide has a number of advantages for use in lab experiments. It is a relatively small molecule, which makes it easy to synthesize and purify. Additionally, it has been shown to have potent biological activity at relatively low concentrations, which makes it a useful tool for studying the mechanisms of cancer and neurodegenerative diseases. However, there are also some limitations to the use of this compound in lab experiments. One of the primary limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results of experiments. Additionally, this compound has not yet been extensively studied in human clinical trials, which limits its potential for therapeutic applications.

Future Directions

There are a number of potential future directions for research on 2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of research is to further elucidate its mechanism of action, which may help to identify new targets for cancer and neurodegenerative disease therapies. Additionally, further research is needed to determine the optimal dosing and delivery methods for this compound in order to maximize its therapeutic potential. Finally, there is a need for more extensive human clinical trials to determine the safety and efficacy of this compound as a therapeutic agent.

Synthesis Methods

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a multi-step process involving the reaction of 2-ethoxyphenyl isocyanate with ethylthioacetic acid, followed by the addition of hydrazine hydrate and triethylorthoformate. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

2-{[5-(2-ethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of cancer treatment. This compound has been shown to have potent anti-cancer activity in vitro and in vivo, making it a promising candidate for further development as a cancer therapy. Additionally, this compound has been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects in animal models of these diseases, suggesting that it may be a useful tool for further research in this area.